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Compound of Interest

Compound Name:
Methyl 4-Hydroxy-2,3-

dimethylbenzoate

CAS No.: 5628-56-8

Cat. No.: B1607767

Get Quote

CAS Number: 5628-56-8 Formula: C₁₀H₁₂O₃ Molecular Weight: 180.20 g/mol [1][2][3]

Executive Safety & Disposal Summary
Methyl 4-Hydroxy-2,3-dimethylbenzoate is a functionalized phenolic ester used primarily in

organic synthesis and pharmaceutical research.[2][3] Proper disposal requires strict adherence

to hazardous chemical waste protocols.[3] It must never be flushed down the drain or disposed

of in regular trash.[3]

Core Directive: Segregate as Organic Hazardous Waste. Incineration by a licensed facility is

the mandatory final disposal method.[3]

Hazard Identification & Risk Assessment
Before handling waste, you must understand the specific risks associated with this compound.

[3] It acts as a chemical irritant and potential acute toxin.[3]
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Hazard Class GHS Category Hazard Statement Signal Word

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye Damage Category 2A
H319: Causes serious

eye irritation
Warning

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation
Warning

Critical Note: While specific aquatic toxicity data for this exact isomer (CAS 5628-56-8) is

limited, structural analogs (methyl parabens) are known to be harmful to aquatic life.[2][3] Treat

as an environmental pollutant.[3]

Immediate Safety Protocols (PPE)
Standard laboratory PPE is required for all disposal operations.[3]

Respiratory: N95 mask (minimum) or half-face respirator with organic vapor cartridges if

dust/aerosol generation is likely.[2][3]

Skin: Nitrile gloves (0.11 mm minimum thickness).[3] Double-glove if handling concentrated

stock solutions.[2][3]

Eyes: Chemical splash goggles (ANSI Z87.1 compliant).[3] Safety glasses are insufficient for

liquid waste pouring.[3]

Body: Chemical-resistant lab coat, buttoned to the neck.[2][3]
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Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance)
Applicable for: Expired chemicals, surplus solids, or contaminated solid residues.[3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.[2][3]

Labeling: Attach a hazardous waste tag immediately.[3]

Chemical Name: Methyl 4-Hydroxy-2,3-dimethylbenzoate[1][2][3][4][5][6][7]

Constituents: 100%

Hazard Checkbox: Toxic, Irritant.[3][8]

Transfer: Transfer the solid carefully to avoid dusting. Wipe the container threads before

closing.[3]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

B. Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, or dissolved samples.[3]

Segregation: Determine the solvent base.[3]

Halogenated Waste: If dissolved in Dichloromethane (DCM), Chloroform, etc.[3]

Non-Halogenated Waste: If dissolved in Methanol, Ethanol, Ethyl Acetate, DMSO.[3]

Collection: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

Concentration Limits: If the concentration of the benzoate is >5%, note this explicitly on the

waste tag.

Incompatibility:Do not mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides) or strong

bases (Sodium Hydroxide), as phenolic esters can hydrolyze or react exothermically.[3]
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C. Contaminated Debris
Applicable for: Gloves, weighing boats, paper towels, and pipette tips.[2][3]

Collection: Place in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a dedicated

solid waste bucket.

Labeling: Tag as "Solid Debris Contaminated with Methyl 4-Hydroxy-2,3-
dimethylbenzoate".

Sharps: Contaminated needles or glass pipettes must go into a rigid red sharps container,

not the soft debris bag.

Spill Response Workflow
In the event of a spill, immediate action prevents exposure and environmental contamination.

[3]
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Spill Detected

Assess Volume & Hazard
(Is it > 100g or outside hood?)

Evacuate Area &
Call EHS/Emergency

Yes (Major Spill)

Don PPE &
Contain Spill

No (Minor Spill)

Solid Spill?
(Powder/Crystals)

Liquid Spill?
(Solution)

Gently Sweep/Scoop
Avoid Dust Generation

Yes

Absorb with Vermiculite
or Chem-Pad

Yes

Clean Surface with
Soap & Water

Dispose as Hazardous Waste
(Label: Debris + Chemical)

Click to download full resolution via product page

Figure 1: Decision logic for responding to Methyl 4-Hydroxy-2,3-dimethylbenzoate spills.
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Waste Disposal Decision Tree
This logic flow ensures you select the correct waste stream for every scenario.

Waste Material Physical State?

Solid / Powder
Crystals

Liquid Solution
Dissolved

Contaminated Items
(Gloves, Wipes)

Equipment

Pure Substance?

Solvent Type?

Double Bag ->
Hazardous Solid Waste

Solid Waste Container
(Tag: Toxic/Irritant)

Yes

Halogenated Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste
(e.g., MeOH, Acetone)

No Halogens

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to prevent regulatory violations.

Regulatory Compliance & Codes
Regulation Classification Code/Note

US EPA (RCRA) Characteristic Waste

Not P or U listed.[2][3] Classify

as D001 (Ignitable) only if in

flammable solvent.[3]

Otherwise, manage as general

toxic organic waste.[3]

EU CLP Hazardous

Dispose according to EC

2008/98/EC.[3] Waste code 16

05 08* (discarded organic

chemicals consisting of or

containing hazardous

substances).[3]

DOT (Transport) Not Regulated

Pure solid is generally not

regulated for ground transport

unless bulk.[3] Solutions follow

solvent regulations.[3]
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Final Verification Checklist
Labeling: Is the container clearly tagged with the full chemical name (no abbreviations)?

Sealing: Is the lid screw-tight and leak-proof?

Segregation: Is it separated from oxidizers and acids?

Documentation: Is the waste log updated with the volume/mass added?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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